![molecular formula C14H20N2O4S2 B5129623 4-methoxy-N,N-dimethyl-3-(4-thiomorpholinylcarbonyl)benzenesulfonamide](/img/structure/B5129623.png)
4-methoxy-N,N-dimethyl-3-(4-thiomorpholinylcarbonyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-methoxy-N,N-dimethyl-3-(4-thiomorpholinylcarbonyl)benzenesulfonamide is a chemical compound that has been widely researched for its potential therapeutic applications. This compound is also known as MTSEA or MTS-AMS, and it belongs to the class of sulfonamide compounds. In
Mechanism of Action
MTSEA modifies cysteine residues in proteins by reacting with the thiol group of cysteine. This modification can lead to changes in the structure and function of the protein. MTSEA can also react with other nucleophiles in proteins, such as lysine and histidine residues.
Biochemical and Physiological Effects:
MTSEA has been shown to have a variety of biochemical and physiological effects. It has been shown to modify the activity of enzymes, ion channels, and transporters. MTSEA has also been shown to affect the function of membrane proteins and the structure of proteins.
Advantages and Limitations for Lab Experiments
MTSEA has several advantages for lab experiments, including its ability to modify cysteine residues in proteins, its high reactivity, and its ability to modify proteins in their native environment. However, MTSEA also has limitations, including its potential for non-specific modification of proteins and its potential toxicity.
Future Directions
There are many future directions for research on MTSEA. One area of research is the development of new methods for cysteine modification using MTSEA. Another area of research is the development of new applications for MTSEA in protein engineering and membrane protein studies. Additionally, research could focus on the development of new sulfonamide compounds with similar properties to MTSEA.
Synthesis Methods
MTSEA can be synthesized using a variety of methods, including the reaction of 4-methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide with thiomorpholine-4-carboxylic acid followed by reduction of the nitro group. Another method involves the reaction of 4-methoxy-N,N-dimethyl-3-bromo-benzenesulfonamide with thiomorpholine-4-carboxylic acid followed by substitution of the bromine atom with a thiomorpholine group.
Scientific Research Applications
MTSEA has been widely used in scientific research for its potential applications in protein engineering, membrane protein studies, and cysteine modification. MTSEA has been used to modify cysteine residues in proteins to study their structure and function. It has also been used to study the conformational changes in membrane proteins. MTSEA has also been used in protein engineering to create new proteins with specific properties.
properties
IUPAC Name |
4-methoxy-N,N-dimethyl-3-(thiomorpholine-4-carbonyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O4S2/c1-15(2)22(18,19)11-4-5-13(20-3)12(10-11)14(17)16-6-8-21-9-7-16/h4-5,10H,6-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXKKICIHQSEQKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC(=C(C=C1)OC)C(=O)N2CCSCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.